2-Amino-3-methyl-N,N-dipropylbutanamide hydrochloride

• IUPAC Name: 2-amino-3-methyl-N,N-dipropylbutanamide;hydrochloride
• InChI: InChI=1S/C11H24N2O.ClH/c1-5-7-13(8-6-2)11(14)10(12)9(3)4;/h9-10H,5-8,12H2,1-4H3;1H
• InChI Key: POIIROKGFICOPG-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)C(=O)C(C(C)C)N.Cl
• Molecular Formula: C11H25ClN2O
• Molecular Weight: 236.78 g/mol

Description

2-Amino-3-methyl-N,N-dipropylbutanamide hydrochloride (2-AMNDPB-HCl) is a synthetic organic compound that is widely used in a variety of scientific research applications. It is a versatile compound that is used in laboratories as a reagent, a catalyst, and as a solvent. 2-AMNDPB-HCl is also used in the synthesis of other compounds, including pharmaceuticals and agricultural products.

Scientific Research Applications

Enhancing Physical Performance

One notable application of compounds related to 2-Amino-3-methyl-N,N-dipropylbutanamide hydrochloride is in the enhancement of physical performance, particularly in older adults. Research indicates that supplementation with related compounds can contribute to the preservation of muscle mass in this demographic, potentially useful in the prevention of muscle atrophy induced by bed rest or other factors. This application underscores the potential of such compounds in geriatric care and rehabilitation, aiming to improve the quality of life for older individuals through maintained physical function (Wu et al., 2015).

Neuropharmacology and Pain Management

In neuropharmacology, compounds like 2-Amino-3-methyl-N,N-dipropylbutanamide hydrochloride play a crucial role in pain management, particularly in chronic pain conditions. Their diverse effects on various neurotransmitter systems, such as N-methyl-D-aspartate and γ-aminobutyric acid receptors, make them valuable in clinical practices for conditions like fibromyalgia, neuropathic pain, and in some cases, as adjuncts in postoperative pain management. The complexity of their actions, including potential neuroprotective properties, underscores their significance in developing more effective and nuanced pain management strategies (Hocking & Cousins, 2003).

Drug Metabolism and Toxicology

Understanding the metabolism and toxicological profiles of compounds such as 2-Amino-3-methyl-N,N-dipropylbutanamide hydrochloride is essential for their safe and effective use. Research in this area focuses on their biotransformation, typically through Phase 1 and Phase 2 metabolic pathways, which involve modifications and conjugations to facilitate excretion. This research is critical in identifying potential metabolic interactions and toxicities, thereby guiding safer therapeutic applications (Dutton, 1978).

Pharmacokinetics and Pharmacodynamics

The pharmacokinetics and pharmacodynamics of 2-Amino-3-methyl-N,N-dipropylbutanamide hydrochloride and related compounds are central to their therapeutic efficacy. Detailed studies in this field examine how these compounds are absorbed, distributed, metabolized, and excreted, as well as their mechanisms of action at cellular and molecular levels. Such research is foundational in optimizing dosages, administration routes, and treatment regimens to maximize therapeutic benefits while minimizing adverse effects (Peltoniemi et al., 2016).

Safety and Hazards

The safety information for 2-Amino-3-methyl-N,N-dipropylbutanamide hydrochloride includes several precautionary statements. For example, it should be kept away from heat/sparks/open flames/hot surfaces and should not be sprayed on an open flame or other ignition source. It should also be handled under inert gas and protected from moisture.